Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate
Overview
Description
Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate is a chemical compound with the molecular formula C7H9N3O4 . It is used as a synthetic intermediate for solid phase synthesis of polyamides containing imidazole .
Molecular Structure Analysis
The molecular structure of Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Physical And Chemical Properties Analysis
Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate is a solid at room temperature . It has a molecular weight of 199.16 . It should be stored in a tightly closed container, in a cool and dry place .Scientific Research Applications
Pharmaceuticals: Drug Synthesis
Ethyl 3-methyl-2-nitroimidazole-4-carboxylate serves as a key intermediate in the synthesis of various pharmacologically active compounds. Imidazole derivatives are known for their broad range of biological activities, including antibacterial, antifungal, and antiviral properties . This compound can be utilized to develop new drugs that target resistant strains of bacteria or to improve the efficacy of existing medications.
Agriculture: Pesticide Development
In agriculture, this compound’s derivatives can be used to create pesticides that are more effective against pests resistant to traditional treatments. The nitroimidazole moiety is particularly useful in the development of insecticides and fungicides, helping protect crops from damage and supporting sustainable farming practices .
Biomedical Research: Diagnostic Agents
The nitro group in ethyl 3-methyl-2-nitroimidazole-4-carboxylate can be exploited for the synthesis of diagnostic agents. These agents can be used in medical imaging to diagnose various conditions, including infections and cancers, by targeting specific cellular processes or environments .
Chemical Research: Organic Synthesis
This compound is valuable in organic chemistry for the regiocontrolled synthesis of substituted imidazoles. These methodologies are crucial for creating functional molecules used in a variety of applications, from materials science to pharmaceuticals .
Safety and Hazards
Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate is associated with several hazard statements including H302+H312+H332;H315;H319;H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
Mechanism of Action
Target of Action
Ethyl 3-methyl-2-nitroimidazole-4-carboxylate is an analogue of nitroimidazole . Nitroimidazoles are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .
Mode of Action
The mode of action of ethyl 3-methyl-2-nitroimidazole-4-carboxylate is likely similar to that of other nitroimidazoles. Nitroimidazoles are bioactivated by reduction of the nitro group, which converts into nitric oxide (NO) or a related reactive nitrogen species (RNS) . These reactive species can covalently bind to DNA, causing DNA damage and leading to cell death .
Biochemical Pathways
Ethyl 3-methyl-2-nitroimidazole-4-carboxylate is metabolized to its active form, methyl 2-(2-nitroimidazolinyl)acetate
Result of Action
Ethyl 3-methyl-2-nitroimidazole-4-carboxylate has been shown to have cytotoxic effects against human and murine cells . This is likely due to the DNA damage caused by the reactive nitrogen species produced during the compound’s bioactivation .
Action Environment
The action, efficacy, and stability of ethyl 3-methyl-2-nitroimidazole-4-carboxylate can be influenced by various environmental factors. For instance, the compound should be handled in a well-ventilated place to avoid formation of dust and aerosols . Additionally, the compound’s efficacy may be affected by factors such as the presence of oxygen, which can inhibit the reduction of the nitro group and thus the bioactivation of the compound .
properties
IUPAC Name |
ethyl 3-methyl-2-nitroimidazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O4/c1-3-14-6(11)5-4-8-7(9(5)2)10(12)13/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRARWXJAWCRJCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N1C)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60317247 |
Source
|
| Record name | Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60317247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate | |
CAS RN |
39070-13-8 |
Source
|
| Record name | 39070-13-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=313398 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 1-methyl-2-nitro-1H-imidazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60317247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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